Cas no 4202-12-4 (Phosphoric acid, dimethyl 1-phenylethenyl ester)

• Product name: Phosphoric acid, dimethyl 1-phenylethenyl ester
• CAS No: 4202-12-4
• MF: C₁₀H₁₃O₄P
• MW: 228.18162
• CID: 1513406
• PubChem ID: 568443

Phosphoric acid, dimethyl 1-phenylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dimethyl 1-phenylethenyl ester
• OONVRGGBDRDTPQ-UHFFFAOYSA-N
• Dimethyl 1-phenylvinyl phosphate
• 4202-12-4
• DTXSID90340907
• SCHEMBL7512310
• dimethyl 1-phenylethenyl phosphate
• Benzyl alcohol, .alpha.-methylene-, dimethyl phosphate
• Phosphoric acid dimethyl=1-phenylvinyl ester
• Phosphoric acid, dimethyl 1-phenylvinyl ester
• 1-Phenylvinyl dimethyl phosphate

• Inchi： InChI=1S/C10H13O4P/c1-9(10-7-5-4-6-8-10)14-15(11,12-2)13-3/h4-8H,1H2,2-3H3
• InChI Key： OONVRGGBDRDTPQ-UHFFFAOYSA-N
• SMILES： COP(=O)(OC)OC(=C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 228.05519
• Monoisotopic Mass: 228.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on Phosphoric acid, dimethyl 1-phenylethenyl ester

测试